Dithiins are a class of organic compounds characterized by the presence of two sulfur atoms directly linked to a single carbon atom, forming a thioether bridge. They exhibit a wide range of chemical and biological properties depending on their substituents and structural complexity. Dithiins find applications in various fields due to their unique reactivity and functional groups. Structurally, dithiins can be linear or cyclic, with the sulfur atoms often being attached to aromatic rings or other heteroatoms. These compounds are known for their thioether functionality, which can participate in numerous reactions such as nucleophilic substitution and addition reactions. Due to these properties, dithiins have been utilized in synthesis of pharmaceuticals, agrochemicals, and materials science. From a biological perspective, some dithiin derivatives show promising activity against various diseases, including cancer and inflammation. Their ability to interact with metal ions makes them potential candidates for chelation therapy. Additionally, their structural diversity allows for the design of compounds that can modulate specific cellular pathways, making dithiins an interesting subject in medicinal chemistry. Overall, dithiins offer a versatile platform for developing new materials and drugs, showcasing their significant impact on both fundamental research and applied sciences.